Cas no 1354558-61-4 ((3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole)

• Product Name: (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole
• CAS No: 1354558-61-4
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 4468473
• PubChem ID: 56946219
• Update Time: 2025-07-09

(3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• (3aR,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole
• (3aS,8bR)-2-[(3aS,8bR)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• CS-0165866
• BS-46770
• (3aR,8aS)-2-[(3aR,8aS)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-3aH,8H,8aH-indeno[1,2-d][1,3]oxazole
• (3aR,3'aR,8aS,8'aS)-3a,3'a,8a,8'a-tetrahydro-8H,8'H-2,2'-biindeno[1,2-d]oxazole
• F75657
• 1354558-61-4
• (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole

• Inchi： 1S/C20H16N2O2/c1-3-7-13-11(5-1)9-15-17(13)21-19(23-15)20-22-18-14-8-4-2-6-12(14)10-16(18)24-20/h1-8,15-18H,9-10H2/t15-,16-,17+,18+/m0/s1
• InChI Key： SBYJTMJEUZSVQN-WNRNVDISSA-N
• SMILES： O1C(C2=N[C@@H]3C4C=CC=CC=4C[C@@H]3O2)=N[C@@H]2C3C=CC=CC=3C[C@H]12

Computed Properties

• Exact Mass: 316.121177757 g/mol
• Monoisotopic Mass: 316.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.2
• Molecular Weight: 316.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole

Research Briefing on (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole (CAS: 1354558-61-4)

The compound (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole (CAS: 1354558-61-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a chiral scaffold in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Its rigid, fused-ring system provides a stable framework for interactions with biological targets, making it a promising candidate for the development of novel enzyme inhibitors and receptor modulators. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its three-dimensional structure and confirm its stereochemical configuration.

In pharmacological investigations, (3Ar,3'aR,8aS,8'aS)-8,8a,8',8'a-Tetrahydro-3aH,3'aH-2,2'-biindeno[1,2-d]oxazole has demonstrated notable activity against several disease-relevant targets. Preliminary in vitro assays indicate its potential as an inhibitor of key enzymes involved in inflammatory pathways, with IC50 values in the low micromolar range. Additionally, molecular docking studies suggest high binding affinity for protein kinases implicated in cancer progression, positioning it as a lead compound for oncology drug discovery.

The synthesis of this compound has been optimized through recent methodological advancements. A 2023 publication in the Journal of Organic Chemistry detailed a streamlined, enantioselective route utilizing palladium-catalyzed cyclization, achieving an overall yield of 68% with >99% ee. This represents a significant improvement over previous synthetic approaches, which often suffered from low yields or racemization issues. The availability of gram-scale quantities has now enabled more extensive biological evaluation.

Ongoing research is exploring structure-activity relationships (SAR) through systematic modification of the oxazole ring and indeno moieties. Early results suggest that subtle changes to the electronic properties of the heterocyclic system can dramatically influence both potency and selectivity. Computational chemistry approaches, including quantum mechanical calculations and molecular dynamics simulations, are being employed to guide these optimization efforts.

From a drug development perspective, the compound exhibits favorable physicochemical properties, with calculated logP values indicating good membrane permeability while maintaining sufficient aqueous solubility for formulation. Preliminary ADMET studies in rodent models show acceptable pharmacokinetic profiles, though further optimization may be required to improve metabolic stability. The rigid structure appears to confer resistance to cytochrome P450-mediated degradation.

Several pharmaceutical companies have included derivatives of this scaffold in their discovery pipelines, particularly for central nervous system disorders where the compound's ability to cross the blood-brain barrier is advantageous. Patent activity surrounding this chemical class has increased markedly in the past two years, with applications covering both composition of matter and therapeutic uses.

Future research directions include expanding the exploration of its biological targets through phenotypic screening approaches and developing more efficient synthetic methodologies to access structural analogs. The compound's unique combination of synthetic accessibility, structural rigidity, and biological activity makes it a valuable tool for both medicinal chemistry and chemical biology research. As understanding of its mechanism of action deepens, it may serve as a prototype for new classes of therapeutic agents.